Cas no 1221589-80-5 (2,4-Dichloro-1,5-diiodo-3-methoxybenzene)

2,4-Dichloro-1,5-diiodo-3-methoxybenzene is a halogenated aromatic compound featuring both chlorine and iodine substituents on a methoxybenzene backbone. Its unique substitution pattern makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceutical and agrochemical research. The presence of multiple halogens enhances its reactivity in cross-coupling reactions, such as Suzuki or Ullmann couplings, while the methoxy group offers additional functionalization opportunities. This compound’s stability and well-defined structure also make it suitable for use in material science applications, including liquid crystals or optoelectronic materials. Its high purity and consistent performance ensure reliability in demanding synthetic workflows.
2,4-Dichloro-1,5-diiodo-3-methoxybenzene structure
1221589-80-5 structure
Product Name:2,4-Dichloro-1,5-diiodo-3-methoxybenzene
CAS No:1221589-80-5
MF:C7H4Cl2I2O
MW:428.821004867554
MDL:MFCD31652405
CID:2897934
Update Time:2025-05-20

2,4-Dichloro-1,5-diiodo-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 2,4-dichloro-1,5-diiodo-3-methoxybenzene
    • 2,4-Dichloro-1,5-diiodo-3-methoxybenzene
    • MDL: MFCD31652405
    • Inchi: 1S/C7H4Cl2I2O/c1-12-7-5(8)3(10)2-4(11)6(7)9/h2H,1H3
    • InChI Key: KWUTWMBAEZQOCV-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=C(C=1Cl)OC)Cl)I

Computed Properties

  • Exact Mass: 427.77287 g/mol
  • Monoisotopic Mass: 427.77287 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 428.82
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2

2,4-Dichloro-1,5-diiodo-3-methoxybenzene Pricemore >>

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Additional information on 2,4-Dichloro-1,5-diiodo-3-methoxybenzene

Comprehensive Guide to 2,4-Dichloro-1,5-diiodo-3-methoxybenzene (CAS No. 1221589-80-5): Properties, Applications, and Market Insights

2,4-Dichloro-1,5-diiodo-3-methoxybenzene (CAS No. 1221589-80-5) is a halogenated aromatic compound with unique chemical properties, making it valuable in various industrial and research applications. This compound features a benzene ring substituted with chlorine, iodine, and methoxy groups, offering distinct reactivity and stability. Researchers and manufacturers often seek high-purity 2,4-Dichloro-1,5-diiodo-3-methoxybenzene for specialized synthetic processes, particularly in pharmaceuticals and agrochemicals.

The molecular structure of 2,4-Dichloro-1,5-diiodo-3-methoxybenzene includes two chlorine atoms at positions 2 and 4, two iodine atoms at positions 1 and 5, and a methoxy group at position 3. This arrangement contributes to its electron-withdrawing and steric effects, which are critical in cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in drug discovery, making CAS 1221589-80-5 a sought-after intermediate for medicinal chemistry.

One of the trending topics in organic chemistry is the development of sustainable halogenation methods. 2,4-Dichloro-1,5-diiodo-3-methoxybenzene is often discussed in this context due to its potential as a building block for eco-friendly catalysts and reagents. Researchers are exploring greener synthetic routes to reduce the environmental impact of halogenated compounds, aligning with global trends in green chemistry.

In the pharmaceutical industry, 2,4-Dichloro-1,5-diiodo-3-methoxybenzene is utilized as a precursor for active pharmaceutical ingredients (APIs). Its halogen-rich structure enables selective functionalization, which is essential for designing drugs with improved bioavailability and target specificity. Recent studies highlight its role in developing anticancer agents and antiviral compounds, addressing urgent healthcare challenges.

From a commercial perspective, the demand for 2,4-Dichloro-1,5-diiodo-3-methoxybenzene is growing due to its versatility in material science. It serves as a key intermediate in synthesizing liquid crystals, OLED materials, and conductive polymers. With the rise of flexible electronics and renewable energy technologies, this compound is gaining attention for its potential in next-generation devices.

Quality control is critical when handling CAS 1221589-80-5. Reputable suppliers provide detailed technical data sheets, including purity levels (often ≥98%), melting point, and solubility data. Analytical techniques like HPLC and NMR spectroscopy are commonly used to verify the compound's identity and purity, ensuring consistency for research and industrial applications.

Storage and handling recommendations for 2,4-Dichloro-1,5-diiodo-3-methoxybenzene include keeping it in a cool, dry place away from light and moisture. Proper packaging, such as amber glass bottles or sealed containers, helps maintain stability. Safety data sheets (SDS) should always be consulted to ensure compliance with laboratory and industrial safety protocols.

For researchers looking to purchase high-quality 2,4-Dichloro-1,5-diiodo-3-methoxybenzene, it is advisable to source from certified suppliers with a track record of reliability. Bulk quantities are often available for industrial-scale applications, while smaller quantities cater to academic and R&D needs. Custom synthesis services may also be available for tailored derivatives of this compound.

In summary, 2,4-Dichloro-1,5-diiodo-3-methoxybenzene (CAS No. 1221589-80-5) is a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity make it indispensable in modern synthetic chemistry. As research continues to explore its potential, this compound is poised to play a significant role in addressing global challenges in healthcare and technology.

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